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Compound of Interest

Compound Name:
4-Hydroxy-1H-indazole-3-

carbaldehyde

Cat. No.: B11919631

Get Quote

Executive Technical Summary
4-hydroxy-1H-indazole-3-carbaldehyde (CAS: 885519-84-6) is a bifunctional building block

frequently used in the synthesis of kinase inhibitors (e.g., VEGFR, PARP targets). Its stability

profile is governed by a critical structural feature: the Intramolecular Hydrogen Bond (IMHB)

between the 4-hydroxyl group and the 3-formyl carbonyl oxygen.

While this IMHB confers thermodynamic stability to the aldehyde against hydration, the

electron-rich phenolic ring makes the compound susceptible to oxidative degradation and

photolysis. Successful handling requires navigating the tension between this stabilizing internal

force and the molecule's oxidative lability.

Structural Stability Analysis (The "Why" Behind the
Protocol)
To troubleshoot effectively, one must understand the molecular dynamics at play in solution.
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The "Salicylaldehyde Effect" (IMHB): Similar to salicylaldehyde, the 4-OH and 3-CHO groups

are in a peri-like proximity. This locks the aldehyde in a planar conformation, reducing its

electrophilicity. This explains why reductive aminations with this scaffold often require higher

temperatures or stronger acid catalysts than typical aldehydes.

Oxidative Liability: The 4-hydroxy group pushes electron density into the ring system. In the

presence of dissolved oxygen and light, this facilitates radical formation, leading to

polymerization (darkening) or oxidation to the carboxylic acid.

Tautomeric Equilibrium: The indazole ring exists in equilibrium between 1H- and 2H- forms.

While the 1H-form is generally dominant, polar aprotic solvents (DMSO/DMF) can shift this

balance, affecting NMR interpretation and regioselectivity during alkylation.

Visualization: Stability & Degradation Pathways
The following diagram illustrates the competing equilibria and degradation routes in solution.

4-Hydroxy-1H-indazole-3-CHO
(Intact, Stabilized by IMHB)

Degradation Product A:
Carboxylic Acid

(Oxidation)O2, Light, pH > 8

Equilibrium Species B:
Hemiacetal

(In Methanol/Ethanol)

+ ROH (Reversible)

Degradation Product C:
Oxidative Dimers/Polymers

(Dark Precipitate)

Radical coupling
(Prolonged air exposure)

IMHB Lock
(Reduces Reactivity)
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Caption: Fig 1. Mechanistic pathways affecting solution stability. The IMHB stabilizes the

aldehyde but does not protect the phenolic ring from oxidative coupling.

Troubleshooting Guide: Scenarios & Solutions
Ticket #401: "My solution turned dark brown/black
overnight."
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Diagnosis: Oxidative Coupling (Phenolic Oxidation). The electron-rich phenol moiety is

sensitive to aerobic oxidation, especially in basic media or under light exposure. This results in

quinoid-like species or polymers which are highly colored (chromophores).

Immediate Action: Check the pH. If pH > 7.5, the phenolate ion is formed, which is extremely

oxidation-prone.

Resolution:

Always degas solvents (sparge with N2/Ar) before dissolving the compound.

Store solutions in amber vials.

Add a radical scavenger if compatible with your next step (e.g., BHT) or keep at -20°C.

Ticket #402: "LC-MS shows a peak at M+16 (179 m/z)."
Diagnosis: Oxidation to Carboxylic Acid. The aldehyde (MW 162) has oxidized to 4-hydroxy-

1H-indazole-3-carboxylic acid (MW 178). This is common in "aged" DMSO stocks that have

absorbed water and oxygen.

Verification: Check for a shift in retention time (the acid is usually more polar and elutes

earlier on Reverse Phase).

Resolution:

Discard the stock solution if oxidation > 5%.

For synthesis: This oxidation is often accelerated by trace metal contaminants. Use high-

purity solvents.

Ticket #403: "Reaction with amine failed (Reductive
Amination)."
Diagnosis: IMHB Deactivation. The intramolecular hydrogen bond between the 4-OH and 3-

CHO reduces the carbonyl's electrophilicity, making Schiff base formation sluggish.

Resolution:
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Disrupt the H-bond: Use a Lewis acid catalyst (e.g., Ti(OiPr)4) or a protic acid (Acetic Acid)

to activate the carbonyl.

Heat: Increase reaction temperature to 50-60°C to overcome the thermodynamic stability

of the IMHB.

Solvent: Switch from DCM to MeOH/DCE mixtures to facilitate proton transfer.

Ticket #404: "Precipitation observed upon dilution in
aqueous buffer."
Diagnosis: Solubility/pKa Limit. Indazoles are amphoteric but generally lipophilic. The 4-OH

pKa is ~9-10. Below pH 9, the molecule is neutral and poorly soluble in water.

Resolution:

Maintain a final DMSO concentration of >1-5% in assays.

If basic pH is acceptable, adjusting pH to >8.5 improves solubility (phenolate formation)

but drastically reduces oxidative stability (see Ticket #401).

Best Practice: Use a cyclodextrin carrier (e.g., HP-β-CD) if high aqueous concentration is

required at neutral pH.

Best Practices for Handling & Storage
Solvent Selection Matrix
Not all solvents are equal for this compound. Use the decision tree below to select the right

vehicle.
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Select Solvent for 4-OH-Indazole-3-CHO

Long-term Storage (>24h)?

Immediate Reaction?

No

Anhydrous DMSO
(Store -20°C, Dark, N2)

Excellent Solubility

Yes

Alkylation/Coupling

Methanol/Ethanol
Warning: Hemiacetal formation

Good for short-term use

Reductive Amination

Aqueous Buffer
Poor Solubility at pH 7

High Oxidation Risk at pH > 8

Avoid if possible

Click to download full resolution via product page

Caption: Fig 2. Solvent compatibility decision tree. DMSO is the gold standard for stock

solutions.

Standard Operating Procedure (SOP)
Solid State: Store powder at 2-8°C (short term) or -20°C (long term) in a desiccator. Protect

from light.[1][2]

Stock Solution (10-50 mM):

Solvent: Anhydrous DMSO.

Container: Amber glass vial with PTFE-lined cap.

Headspace: Purge with Argon or Nitrogen before closing.

Shelf-life: ~3 months at -20°C. If color changes to dark amber, re-evaluate purity.
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Usage: Thaw completely at room temperature before opening to prevent water condensation

(which accelerates oxidation).

Quantitative Data Summary
Parameter Value / Behavior Implication

Molecular Weight 162.15 g/mol M+1 = 163.15

Solubility (DMSO) High (> 50 mg/mL) Preferred stock solvent.

Solubility (Water) Low (< 0.1 mg/mL at pH 7)
Requires co-solvent or pH

adjustment.

pKa (Phenol) ~9.5 (Estimated)
Oxidative instability increases

significantly above pH 8.

Major Impurity Carboxylic Acid (MW 178)
Monitor via LCMS (M+16

peak).

Storage Temp -20°C
Critical to prevent slow

oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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